Cas no 1804754-69-5 (3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804754-69-5
• MF: C₈H₄BrF₄NO₂
• MW: 302.020475387573
• CID: 4815303
• Update Time: 2025-08-05

3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H4BrF4NO2/c9-2-4-1-5(10)6(3-15)14-7(4)16-8(11,12)13/h1,3H,2H2
• InChI Key： GMLHEWMKGKJGNA-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C=O)N=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804754-69-5): An Overview

3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804754-69-5) is a versatile and highly functionalized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of a bromomethyl group, a fluorine atom, and a trifluoromethoxy substituent, all attached to a pyridine ring. These features make it an attractive building block for the synthesis of complex molecules with potential therapeutic applications.

The bromomethyl group in 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde provides a reactive site for various chemical transformations, such as nucleophilic substitution reactions. This versatility allows for the introduction of diverse functional groups, which can be tailored to meet specific biological or pharmacological requirements. Additionally, the presence of the fluorine atom and the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve pharmacokinetic properties. The fluorine atom in 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde can enhance the lipophilicity and metabolic stability of the resulting derivatives, making them more suitable for in vivo applications. Moreover, the trifluoromethoxy group is known to influence the electronic properties of molecules, often leading to improved binding affinities and selectivities.

The pyridine ring in 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde is a common motif found in many bioactive compounds. Pyridines are known for their ability to form hydrogen bonds and π-stacking interactions, which are crucial for molecular recognition processes. The presence of the aldehyde group at the 6-position further enhances the reactivity of the molecule, enabling it to participate in various synthetic transformations such as condensation reactions and imine formation.

CAS No. 1804754-69-5 has been extensively studied in both academic and industrial settings. Recent research has focused on its potential as a scaffold for the development of novel drugs targeting various diseases. For instance, derivatives of this compound have shown promising activity against cancer cells by inhibiting key enzymes involved in cell proliferation and survival pathways. Additionally, there is ongoing research exploring its use as an intermediate in the synthesis of antiviral agents and anti-inflammatory drugs.

The synthetic accessibility of 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde has also been a subject of interest. Several efficient synthetic routes have been developed to prepare this compound on a laboratory scale, including metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. These methods provide high yields and excellent purity, making it feasible for large-scale production.

In conclusion, 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804754-69-5) is a highly functionalized compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of substituents makes it an ideal building block for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field.